Cas no 2680805-01-8 (tert-butyl N-5-(2-bromo-4-fluorophenyl)-1,3,4-oxadiazol-2-ylcarbamate)

• Product Name: tert-butyl N-5-(2-bromo-4-fluorophenyl)-1,3,4-oxadiazol-2-ylcarbamate
• CAS No: 2680805-01-8
• MF: C₁₃H₁₃BrFN₃O₃
• MW: 358.163025617599
• CID: 5627271
• PubChem ID: 165927231
• Update Time: 2025-08-05

tert-butyl N-5-(2-bromo-4-fluorophenyl)-1,3,4-oxadiazol-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680805-01-8
• EN300-28299464
• tert-butyl N-[5-(2-bromo-4-fluorophenyl)-1,3,4-oxadiazol-2-yl]carbamate
• tert-butyl N-5-(2-bromo-4-fluorophenyl)-1,3,4-oxadiazol-2-ylcarbamate

• Inchi： 1S/C13H13BrFN3O3/c1-13(2,3)21-12(19)16-11-18-17-10(20-11)8-5-4-7(15)6-9(8)14/h4-6H,1-3H3,(H,16,18,19)
• InChI Key： CBRIIWKPRRJFMP-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C1=NN=C(NC(=O)OC(C)(C)C)O1)F

Computed Properties

• Exact Mass: 357.01243g/mol
• Monoisotopic Mass: 357.01243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 77.2Ų

Additional information on tert-butyl N-5-(2-bromo-4-fluorophenyl)-1,3,4-oxadiazol-2-ylcarbamate

tert-butyl N-5-(2-bromo-4-fluorophenyl)-1,3,4-oxadiazol-2-ylcarbamate: A Comprehensive Overview

The compound with CAS No. 2680805-01-8, known as tert-butyl N-5-(2-bromo-4-fluorophenyl)-1,3,4-oxadiazol-2-ylcarbamate, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical systems.

Chemical Structure and Properties

The molecular structure of tert-butyl N-5-(2-bromo-4-fluorophenyl)-1,3,4-oxadiazol-2-ylcarbamate is characterized by a complex arrangement of functional groups. The presence of a tert-butyl group provides steric bulk, while the oxadiazole ring introduces aromaticity and potential for conjugation. The bromine and fluorine substituents on the phenyl ring add electronic complexity, making this compound a versatile building block in organic synthesis.

Synthesis and Characterization

The synthesis of this compound typically involves multi-step reactions, including nucleophilic substitutions and cyclizations. Recent advancements in catalytic methods have enabled more efficient pathways for its preparation. Characterization studies using techniques such as NMR spectroscopy and mass spectrometry have provided detailed insights into its molecular architecture.

Applications in Research

tert-butyl N-5-(2-bromo-4-fluorophenyl)-1,3,4-oxadiazol-2-ylcarbamate has found applications in various research domains. In medicinal chemistry, it serves as a valuable intermediate in the development of bioactive compounds targeting specific biological pathways. Its unique electronic properties also make it a candidate for use in advanced materials such as semiconductors and optoelectronic devices.

Recent Research Developments

Recent studies have explored the use of this compound in the development of novel drug delivery systems. Researchers have demonstrated its potential as a carrier for hydrophobic drugs due to its amphiphilic nature. Additionally, investigations into its photochemical properties have revealed promising results for applications in light-responsive materials.

Safety and Handling

As with any chemical compound, proper handling and safety precautions are essential when working with tert-butyl N-5-(2-bromo-4-fluorophenyl)-1,3,4 oxadiazol 2 ylcarbamate. It is important to adhere to standard laboratory protocols to ensure safe usage and minimize environmental impact.

Conclusion

In conclusion, the compound with CAS No. 2680805 01 8 represents a significant advancement in organic chemistry. Its unique structure and versatile properties make it an invaluable tool for researchers across various disciplines. As ongoing research continues to uncover new applications and insights into its behavior, this compound is poised to play an increasingly important role in both academic and industrial settings.